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Summary of Cyazofamid MRL Assessment

The European Food Safety Authority (EFSA) has concluded the confirmatory data assessment for

cyazofamid, which is a key part of the MRL validation process in the EU. The following table summarizes

the core outcomes for the commodities assessed.

. Existing EU Proposed/Confirmed EU .
Commodity Assessment Conclusion
MRL (mgl/kg) MRL (mgl/kg)

Potatoes 0.01* 0.01* Confirmatory data addressed;
existing MRL confirmed [1] [2].

Tomatoes 0.6 0.6 Confirmatory data addressed;
existing MRL confirmed [1] [2].

Cucurbits with 0.2 0.2 Confirmatory data addressed;

edible peel existing MRL confirmed [1] [2].

Cucurbits with 0.15 0.15 Confirmatory data addressed;

inedible peel

Note: MRL is set at the limit of analytical quantification. [2]

existing MRL confirmed [1] [2].
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MRL Validation Workflow for Cyazofamid

The process followed for cyazofamid is a standard regulatory workflow for addressing data gaps identified

in an MRL review. The diagram below outlines the key steps from the initial identification of a data gap to

the final regulatory decision.

Data Gap ldentified:
Storage stability information
for residue trials

Applicant (ISK Biosciences)
submits confirmatory data

EFSA & Rapporteur Member State
(France) assess data

EFSA Conclusion:
Data gap is addressed
No revision of MRLs required

Existing tentative MRLs
are confirmed in regulation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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